Cas no 499770-63-7 ((1,3-dimethyl-1H-pyrazol-5-yl)methanamine)

• Product Name: (1,3-dimethyl-1H-pyrazol-5-yl)methanamine
• CAS No: 499770-63-7
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• MDL: MFCD02682038
• CID: 328065
• PubChem ID: 1257670
• Update Time: 2025-06-08

(1,3-dimethyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1,3-DIMETHYL-1H-PYRAZOL-5-YL)METHYLAMINE
• 1,3-Dimethyl-1H-pyrazole-5-methanamine
• (2,5-dimethylpyrazol-3-yl)methanamine
• [(1,3-Dimethyl-1H-pyrazol-5-yl)methyl]amine
• 1H-Pyrazole-5-methanamine,1,3-dimethyl-
• 5-AMINOMETHYL-1,3-DIMETHYLPYRAZOLE
• (1,3-Dimethyl-1H-pyrazol-5-yl)methanamine
• (1,3-dimethylpyrazol-5-yl)methylamine
• 1-(1,3-dimethyl-1H-pyrazol-5-yl)methanamine
• c-(2,5-dimethyl-2h-pyrazol-3-yl)-methylamine
• AKOS000305934
• CHEMBL4568622
• Z803051054
• 47J
• DTXSID30361398
• Q27454471
• EN300-204033
• 499770-63-7
• 5-(Aminomethyl)-1,3-dimethylpyrazole
• SY031442
• (1,3-dimethyl-1h-pyrazole-5-yl)methanamine
• SCHEMBL973747
• PS-3279
• (2,5-dimethyl-3-pyrazolyl)methanamine
• P10233
• MFCD02682038
• CS-B1324
• J-500091
• PB17288
• AM100879
• C-(2,5-dimethy-2H-pyrazol-3-yl)-methylamine
• FT-0690214
• A827909
• STK349283
• ALBB-021543
• (1,3-dimethyl-1H-pyrazol-5-yl)methanamine

• MDL： MFCD02682038
• Inchi： 1S/C6H11N3/c1-5-3-6(4-7)9(2)8-5/h3H,4,7H2,1-2H3
• InChI Key： DAOWQCXPMWGSBW-UHFFFAOYSA-N
• SMILES： N1(C)C(CN)=CC(C)=N1

Computed Properties

• Exact Mass: 125.09500
• Monoisotopic Mass: 125.095297364 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 125.17
• Topological Polar Surface Area: 43.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 229.3±25.0 °C at 760 mmHg
• Flash Point: 92.5±23.2 °C
• Refractive Index: 1.566
• PSA: 43.84000
• LogP: 0.88750
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

(1,3-dimethyl-1H-pyrazol-5-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3259
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1,3-dimethyl-1H-pyrazol-5-yl)methanamine

(1,3-dimethyl-1H-pyrazol-5-yl)methanamine (CAS No. 499770-63-7): An Overview of Its Properties, Applications, and Recent Research

(1,3-dimethyl-1H-pyrazol-5-yl)methanamine (CAS No. 499770-63-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMMPA, is characterized by its unique structural features and chemical properties, which make it a valuable building block in the synthesis of various bioactive molecules.

The molecular formula of (1,3-dimethyl-1H-pyrazol-5-yl)methanamine is C₆H₁₂N₂, and its molecular weight is approximately 112.17 g/mol. The compound consists of a pyrazole ring with two methyl groups at the 1 and 3 positions, and an amino group attached to the methyl group at the 5 position. This specific arrangement of functional groups imparts unique chemical reactivity and biological activity to the molecule.

In terms of physical properties, (1,3-dimethyl-1H-pyrazol-5-yl)methanamine is a colorless to pale yellow liquid with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation.

The synthetic routes for (1,3-dimethyl-1H-pyrazol-5-yl)methanamine have been extensively studied and optimized over the years. One common method involves the reaction of 1,3-dimethylpyrazole with formaldehyde followed by reduction to form the desired amine. This synthetic approach is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In the realm of medicinal chemistry, (1,3-dimethyl-1H-pyrazol-5-yl)methanamine has shown promise as a lead compound for the development of novel therapeutic agents. Recent research has focused on its potential as a scaffold for designing drugs targeting various diseases. For instance, studies have demonstrated that derivatives of (1,3-dimethyl-1H-pyrazol-5-yl)methanamine exhibit potent anti-inflammatory and analgesic properties, making them attractive candidates for the treatment of chronic pain and inflammatory conditions.

Additionally, (1,3-dimethyl-1H-pyrazol-5-yl)methanamine has been explored for its potential in cancer therapy. Research has shown that certain derivatives can selectively inhibit cancer cell proliferation while sparing normal cells. This selective cytotoxicity is attributed to the unique interaction of the pyrazole ring with specific cellular targets involved in cancer progression.

The biological activity of (1,3-dimethyl-1H-pyrazol-5-yl)methanamine is not limited to its direct pharmacological effects. The compound also serves as a valuable tool in chemical biology studies. For example, it can be used as a probe to investigate the role of specific enzymes or receptors in various biological processes. This versatility makes it an essential reagent in both academic and industrial research settings.

In terms of safety and handling, while (1,3-dimethyl-1H-pyrazol-5-yl)methanamine is generally considered safe when used under appropriate conditions, standard laboratory safety protocols should be followed to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling the compound to prevent skin contact and inhalation.

To further enhance its utility in drug discovery and development, ongoing research is focused on optimizing the physicochemical properties of (1,3-dimethyl-1H-pyrazol-5-yl)methanamine. This includes improving its solubility, stability, and bioavailability through structural modifications or formulation strategies. These efforts aim to overcome some of the limitations associated with its use in therapeutic applications.

In conclusion, (1,3-dimethyl-1H-pyrazol-5-yl)methanamine (CAS No. 499770-63-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for the development of novel therapeutic agents and a valuable tool in chemical biology studies. As research continues to advance our understanding of this compound's properties and applications, it is likely that new opportunities will emerge for its use in improving human health.